O-Sialic acid

• CAS No.: 114942-08-4
• Product Name: O-Sialic acid
• Molecular Formula: C11H19NO9
• Molecular Weight: 309.27 g/mol
• IUPAC Name: (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11+/m0/s1
• Standard InChIKey: SQVRNKJHWKZAKO-YRMXFSIDSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)O)O
• SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)O)O
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)O)O
• Physical Description: Solid
• Description: N-Acetyl-a-neuraminic acid, also known as alpha-neu5ac or O-sialic acid, belongs to the class of organic compounds known as n-acylneuraminic acids. These are neuraminic acids carrying an N-acyl substituent. N-Acetyl-a-neuraminic acid is soluble (in water) and a moderately acidic compound (based on its pKa). N-Acetyl-a-neuraminic acid participates in a number of enzymatic reactions. In particular, N-acetyl-a-neuraminic acid can be biosynthesized from alpha-neuraminic acid. N-Acetyl-a-neuraminic acid can also be converted into N-acetyl-alpha-neuraminyl-(2->6)-N-acetyl-alpha-D-galactosamine.; N-acetyl-alpha-neuraminic acid is n-Acetylneuraminic acid with alpha configuration at the anomeric centre. It has a role as an epitope. It derives from an alpha-neuraminic acid. It is a conjugate acid of a N-acetyl-alpha-neuraminate.; An N-acyl derivative of neuraminic acid. N-acetylneuraminic acid occurs in many polysaccharides, glycoproteins, and glycolipids in animals and bacteria. (From Dorland, 28th ed, p1518)
• Synonyms: polySia; polysialic acid
• PubChem Compound: 444885
• Last Modified: Nov 11 2021